Cas no 1229626-81-6 (1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride)

• Product Name: 1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride
• CAS No: 1229626-81-6
• MF: C₉H₁₇Cl₂N₃O
• MW: 254.156780004501
• CID: 4689696
• Update Time: 2025-06-23

1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-piperidin-2-yl-2H-pyrazol-3-ol dihydrochloride
• 1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride
• 2-methyl-5-(piperidin-2-yl)pyrazol-3-ol dihydrochloride

• Inchi： 1S/C9H15N3O.2ClH/c1-12-9(13)6-8(11-12)7-4-2-3-5-10-7;;/h6-7,10-11H,2-5H2,1H3;2*1H
• InChI Key： MXLIZOLRNJOLMN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C=C(C2CCCCN2)NN1C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 44.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride

Introduction to 1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride (CAS No: 1229626-81-6)

1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1229626-81-6, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a pyrazole core substituted with a methyl group and a piperidine moiety, which contributes to its distinct pharmacological profile.

The pyrazole ring is a heterocyclic aromatic compound that serves as a versatile scaffold in medicinal chemistry. Its presence in 1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride imparts specific electronic and steric properties, making it an attractive candidate for further investigation. The methyl group at the 1-position and the piperidine ring at the 3-position further enhance its potential by influencing both solubility and metabolic stability.

Recent advancements in the field of drug design have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The dihydrochloride salt form of this compound enhances its solubility, which is a critical factor in pharmaceutical formulations. This improved solubility can lead to better bioavailability and efficacy, making it a promising candidate for further clinical studies.

One of the most intriguing aspects of 1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride is its potential as an intermediate in the synthesis of more complex molecules. The pyrazole core can be modified in various ways to create derivatives with enhanced pharmacological activity. For instance, modifications at the 5-position can introduce additional functional groups that may interact with biological targets in novel ways.

The piperidine ring is another key feature that contributes to the compound's pharmacological potential. Piperidine derivatives are well-known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. The presence of this moiety in 1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride suggests that it may have applications in CNS disorders, such as depression, anxiety, and neurodegenerative diseases.

Current research in medicinal chemistry is focused on identifying new scaffolds that can be optimized for therapeutic use. The combination of pyrazole and piperidine provides a unique structural framework that has not been extensively explored. This opens up new avenues for drug discovery, particularly in areas where traditional scaffolds have shown limited efficacy.

In vitro studies have begun to reveal the pharmacological profile of 1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For example, its structure resembles known inhibitors of enzymes involved in inflammation and pain pathways. Further studies are needed to confirm these findings and explore potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the desired molecular framework. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

The safety profile of 1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride is another important consideration. Preliminary toxicity studies have been conducted to assess its acute and chronic effects. These studies provide valuable data on dosing regimens and potential side effects, which are essential for determining its suitability for clinical trials.

The future prospects of this compound are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of molecular interactions continues to grow, compounds like 1-Methyl-3-(piperidin-2-yl)-1H-pyrazol-5-ol dihydrochloride will play an increasingly important role in drug development.

In conclusion, 1-Methyl-3-(piperidin-2-yli)-1H-pyrazol -5 -ol dihydrochloride (CAS No: 1229626 -81 -6) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a pyrazole core and a piperidine moiety makes it an attractive candidate for further investigation into various therapeutic areas. As research progresses, this compound is likely to contribute valuable insights into drug design and development.